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Abstract
Disperse Blue 91, a synthetic dye with the CAS number 12222-89-8, is a member of the

anthraquinone class of compounds, which are known for their vibrant colors and diverse

biological activities. This technical guide provides a comprehensive overview of the core

anthraquinone structure of Disperse Blue 91, including its physicochemical properties,

synthesis, and analytical characterization. Furthermore, it delves into the potential relevance of

the anthraquinone scaffold in drug development, drawing parallels with other bioactive

molecules of the same class. Detailed experimental protocols and data are presented to

facilitate further research and application in medicinal chemistry and materials science.

Introduction
Disperse dyes are a class of synthetic colorants with low water solubility, primarily used for

dyeing hydrophobic fibers such as polyester and acetate.[1] Disperse Blue 91 is a notable

member of this family, characterized by its deep blue hue and good fastness properties. At its

core lies the 9,10-anthraquinone skeleton, a tricyclic aromatic structure that is the chromophore

responsible for its color.[1] The inherent planarity and potential for chemical modification of the

anthraquinone backbone have made its derivatives a subject of significant interest beyond the

textile industry, particularly in the field of drug discovery.[2][3] Anthraquinone-based compounds

have been investigated for a range of therapeutic applications, including as anticancer agents.

[2][4]
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This guide aims to provide a detailed technical understanding of Disperse Blue 91, focusing

on its anthraquinone core. It is intended for researchers and professionals who wish to explore

its properties for potential applications in materials science, analytical chemistry, or drug

development.

Chemical and Physical Properties
Disperse Blue 91 is identified by the CAS number 12222-89-8 and has the molecular formula

C₂₀H₂₁NO₅. The key physicochemical properties are summarized in the table below.

Property Value Reference

Molecular Weight 355.38 g/mol

Molecular Formula C₂₀H₂₁NO₅

CAS Number 12222-89-8

Appearance Blue powder/crystals

Solubility
Low in water; soluble in some

organic solvents
[5]

Fastness Properties (AATCC Standards):

Fastness Test Fading Rating Staining Rating

Ironing 3

Light 6

Perspiration 5 5

Washing 5 5

Synthesis of the Anthraquinone Backbone
The synthesis of Disperse Blue 91, like many other substituted anthraquinone dyes, is

typically achieved through a nucleophilic substitution reaction, often an Ullmann condensation.
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[1] This reaction involves the coupling of an amine with a halogenated anthraquinone derivative

in the presence of a copper catalyst.

General Synthetic Approach: Ullmann Condensation
The Ullmann condensation is a versatile method for forming carbon-nitrogen bonds. In the

context of anthraquinone dye synthesis, it typically involves the reaction of a haloanthraquinone

with an appropriate amine. The general mechanism is believed to involve the formation of a

copper(I)-amine complex that then undergoes oxidative addition to the haloanthraquinone.

Haloanthraquinone (Ar-X)

Aminoanthraquinone (Ar-NH-R)Amine (R-NH2)

Copper-Amine Complex

Cu(I) Catalyst

Ullmann Condensation

Click to download full resolution via product page

Caption: Generalized workflow for the Ullmann condensation reaction.

Postulated Synthesis of Disperse Blue 91
While a specific, detailed protocol for the synthesis of Disperse Blue 91 is not readily available

in the public domain, a plausible synthetic route can be postulated based on its molecular

formula and the common synthetic strategies for analogous compounds. The structure is likely

1-hydroxy-4-(p-hydroxyethyl anilino)anthraquinone. The synthesis would therefore involve the

condensation of 1,4-dihydroxyanthraquinone (quinizarin) or a related derivative with 2-(4-

aminophenyl)ethanol.

Reaction:

1,4-dihydroxyanthraquinone + 2-(4-aminophenyl)ethanol → 1-hydroxy-4-(p-hydroxyethyl

anilino)anthraquinone
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Experimental Protocols
Illustrative Synthesis of a 1,4-Disubstituted
Anthraquinone Derivative
This protocol is a general representation of an Ullmann condensation for the synthesis of a

substituted anthraquinone dye and can be adapted for the synthesis of Disperse Blue 91.

Materials:

1,4-dihydroxyanthraquinone (quinizarin)

2-(4-aminophenyl)ethanol

Copper(I) bromide (CuBr)

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Methanol

Dichloromethane

Silica gel for column chromatography

Procedure:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,4-

dihydroxyanthraquinone (1 equivalent), 2-(4-aminophenyl)ethanol (1.1 equivalents),

copper(I) bromide (0.1 equivalents), and potassium carbonate (2 equivalents).

Add a suitable volume of DMF to dissolve the reactants.

Heat the reaction mixture to 120-130 °C and maintain for 4-6 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).
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After completion, cool the reaction mixture to room temperature and pour it into ice-cold

water.

Extract the aqueous mixture with dichloromethane.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of hexane and ethyl acetate) to afford the desired 1-hydroxy-4-(p-

hydroxyethyl anilino)anthraquinone.

Reactants: 
 1,4-dihydroxyanthraquinone, 
 2-(4-aminophenyl)ethanol, 

 CuBr, K₂CO₃, DMF

Reflux at 120-130°C

Quench with water, 
 Extract with Dichloromethane

Column Chromatography

Pure Disperse Blue 91

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Disperse Blue 91.
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Analytical Characterization by HPLC-DAD-MS
High-Performance Liquid Chromatography coupled with a Diode Array Detector and a Mass

Spectrometer is a powerful technique for the identification and quantification of disperse dyes.

Instrumentation and Conditions:

HPLC System: Agilent 1260 Infinity II or equivalent.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 10 mM Ammonium Acetate in Water.

Mobile Phase B: Acetonitrile.

Gradient: Start with 30% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return

to initial conditions and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

DAD Wavelength: 200-700 nm, monitoring at the λmax of Disperse Blue 91.

Mass Spectrometer: Agilent 6120 Quadrupole LC/MS or equivalent with an electrospray

ionization (ESI) source in positive ion mode.

MS Scan Range: m/z 100-500.

Sample Preparation:

Accurately weigh approximately 10 mg of the Disperse Blue 91 sample.

Dissolve the sample in 10 mL of a suitable solvent (e.g., methanol or DMF) to prepare a

stock solution of 1 mg/mL.

Prepare a series of dilutions from the stock solution for calibration.

Filter the solutions through a 0.45 µm syringe filter before injection.
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Caption: Workflow for the analytical characterization of Disperse Blue 91.

Relevance to Drug Development: The
Anthraquinone Scaffold
The anthraquinone core is not only a chromophore but also a privileged scaffold in medicinal

chemistry. Numerous natural and synthetic anthraquinone derivatives have demonstrated

significant biological activities, particularly as anticancer agents.[2][3]

Mechanism of Action: Topoisomerase Inhibition
One of the most well-established mechanisms of action for several anthraquinone-based

anticancer drugs, such as Doxorubicin and Mitoxantrone, is the inhibition of topoisomerase

enzymes.[3][4] Topoisomerases are essential for resolving DNA topological problems during

replication, transcription, and recombination. By stabilizing the topoisomerase-DNA cleavage

complex, these drugs lead to DNA strand breaks and ultimately trigger apoptosis in rapidly

dividing cancer cells.[4]
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Caption: Signaling pathway of topoisomerase inhibition by anthraquinones.

Given that Disperse Blue 91 possesses the fundamental anthraquinone backbone, it is

plausible that it or its derivatives could exhibit similar biological activities. The substituents on

the anthraquinone ring play a crucial role in the molecule's ability to interact with biological

targets. Therefore, Disperse Blue 91 could serve as a lead compound for the design and

synthesis of novel topoisomerase inhibitors or other potential therapeutic agents. Further

research is warranted to explore the biological activity profile of Disperse Blue 91 and its

derivatives.

Conclusion
Disperse Blue 91 is an anthraquinone-based dye with a well-defined chemical identity and

established applications in the textile industry. This technical guide has provided a detailed
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overview of its core structure, physicochemical properties, a plausible synthetic route, and

methods for its analytical characterization. The exploration of the anthraquinone scaffold's

relevance in drug development highlights the potential for Disperse Blue 91 to be a starting

point for the discovery of new bioactive molecules. The provided experimental frameworks offer

a solid foundation for researchers and scientists to further investigate and harness the

properties of this intriguing anthraquinone derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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